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Compound of Interest

Compound Name: 2-Nitropentane

Cat. No.: B3052827

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
Michael addition of 2-nitropentane to a,[3-unsaturated esters. This reaction is a valuable tool
for carbon-carbon bond formation, leading to the synthesis of y-nitro esters, which are versatile
intermediates in the preparation of pharmaceuticals and other bioactive molecules.

The conjugate addition of nitroalkanes to electron-deficient olefins, known as the Michael
addition, is a fundamental transformation in organic synthesis. The resulting y-nitro carbonyl
compounds are precursors to a wide range of functionalities, including y-amino acids, lactams,
and other heterocyclic systems, which are of significant interest in drug discovery and
development. The use of 2-nitropentane as the nucleophilic partner allows for the introduction
of a chiral center at the a-position to the nitro group, offering opportunities for
diastereoselective and enantioselective transformations.

Key Applications:

o Synthesis of Pharmaceutical Intermediates: The y-nitro ester products can be readily
converted to y-amino acids and their derivatives, which are crucial building blocks for various
therapeutic agents.
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o Development of Chiral Molecules: Asymmetric Michael additions of 2-nitropentane can be
employed to generate enantiomerically enriched compounds, which is critical for the
development of stereospecific drugs.

o Lead Optimization: The straightforward nature of the Michael addition allows for the rapid
generation of analog libraries for structure-activity relationship (SAR) studies in drug
discovery programs.

Reaction Workflow

The general workflow for the Michael addition of 2-nitropentane to an a,3-unsaturated ester
involves the deprotonation of the nitroalkane to form a nitronate anion, which then acts as the
nucleophile in the conjugate addition to the ester. The resulting enolate is subsequently
protonated to yield the final y-nitro ester product.
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Reactants

a,B-Unsaturated Ester

Reaction Conditions Process

Product

Temperature & Time

(e.g., Microwave or Michael Addition Aqueous Workup & y-Nitro Ester
Column Chromatography

Conventional Heating)

Solvent
(e.g., Nitroalkane, MeCN)

Base Catalyst
(e.g., DBU, TMG)
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Enolate Intermediate
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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